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Compound of Interest

Compound Name: 2,2-Dimethylglutaric acid

Cat. No.: B1205061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the melting point and solubility of 2,2-
dimethylglutaric acid, a key intermediate in various chemical syntheses. The following

sections detail its physical and chemical properties, outline experimental protocols for their

determination, and present a typical synthesis workflow.

Core Physicochemical Data
2,2-Dimethylglutaric acid (CAS No. 681-57-2) is a white crystalline solid at room temperature.

[1] Its key quantitative properties are summarized below.

Property Value Source(s)

Melting Point 82-86 °C [2]

Molecular Formula C₇H₁₂O₄ [2][3]

Molecular Weight 160.17 g/mol [2][3]

pKa (predicted) 4.58 ± 0.10 [2][4]

Solubility Profile
The solubility of 2,2-dimethylglutaric acid in various solvents is a critical parameter for its

application in synthesis and formulation.
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Solvent
Solubility
Description

Notes Source(s)

Water
Moderately Soluble to

Very Soluble

As a dicarboxylic acid,

it can form hydrogen

bonds with water.[5]

Some sources

indicate it hydrolyzes

in water, which may

refer to its acidic

nature in aqueous

solution rather than

decomposition.[2][4]

[5]

[5]

Ethanol Moderately Soluble

The presence of polar

carboxylic acid groups

facilitates solubility in

polar protic solvents.

[5]

[5]

The conflicting reports on water solubility, ranging from "moderately soluble" to "very soluble,"

likely reflect the compound's dicarboxylic acid nature, which enhances aqueous solubility

compared to monocarboxylic acids of similar molecular weight. The term "hydrolyzes" may be

misinterpreted; as an acid, it will dissociate in water, establishing an equilibrium, which is a form

of reaction with water but not a decomposition.

Experimental Protocols
The following are detailed methodologies for determining the melting point and solubility of 2,2-
dimethylglutaric acid.

Melting Point Determination using a Mel-Temp
Apparatus
This protocol describes the determination of the melting point range of a solid organic

compound using a Mel-Temp apparatus or a similar device.
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Materials:

2,2-Dimethylglutaric acid sample

Capillary tubes (sealed at one end)

Mel-Temp apparatus or equivalent

Mortar and pestle (if sample is not a fine powder)

Long glass tube (for packing)

Procedure:

Sample Preparation: Ensure the 2,2-dimethylglutaric acid sample is completely dry and in

a fine powdered form. If necessary, gently grind the crystals in a mortar and pestle.

Loading the Capillary Tube: Press the open end of a capillary tube into the powdered

sample, forcing a small amount of the solid into the tube.[6][7]

Packing the Sample: To pack the sample tightly at the bottom of the tube, tap the sealed end

of the capillary tube gently on a hard surface or drop the tube through a long glass tube onto

the benchtop.[6][8] The packed sample should be approximately 2-3 mm high.[6]

Apparatus Setup: Place the capillary tube into the sample holder of the Mel-Temp apparatus.

[7]

Rapid Determination (Optional): If the approximate melting point is unknown, a rapid heating

rate can be used to get a preliminary, less accurate measurement.[9]

Accurate Determination: Heat the sample at a rate of approximately 1-2 °C per minute as the

temperature approaches the expected melting point.[9] This slow heating rate ensures

thermal equilibrium between the sample, thermometer, and heating block.[1]

Observation and Recording: Observe the sample through the magnifying eyepiece. Record

the temperature at which the first droplet of liquid appears (the beginning of the melting

range) and the temperature at which the last crystal melts (the end of the melting range).[1]

[9]
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Cooling: After the determination is complete, turn off the apparatus and allow it to cool before

removing the capillary tube.[1]

Aqueous Solubility Determination
This protocol outlines a general method for determining the solubility of an organic acid in

water.

Materials:

2,2-Dimethylglutaric acid

Distilled or deionized water

Small test tubes or vials with closures

Vortex mixer or shaker bath

Analytical balance

Filtration apparatus (e.g., syringe filter)

Analytical method for quantification (e.g., titration, HPLC)

Procedure:

Preparation of Saturated Solution: Add an excess amount of 2,2-dimethylglutaric acid to a

known volume of water in a test tube or vial. The presence of undissolved solid is necessary

to ensure saturation.

Equilibration: Seal the container and agitate the mixture at a constant temperature (e.g., 25

°C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. A shaker bath

or vortex mixer can be used for this purpose.[10]

Phase Separation: Allow the undissolved solid to settle. To separate the saturated solution

from the excess solid, carefully decant the supernatant or filter it using a syringe filter. It is

crucial to avoid transferring any solid particles.[10]
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Quantification: Accurately measure a known volume or weight of the clear, saturated

solution.

Analysis: Determine the concentration of 2,2-dimethylglutaric acid in the aliquot using a

suitable analytical method. For an acidic compound, this could be a simple acid-base titration

with a standardized base solution.

Calculation: Calculate the solubility in the desired units (e.g., g/100 mL or mol/L) based on

the determined concentration and the volume/weight of the solution analyzed.

Replicates: Perform the experiment in triplicate to ensure the reproducibility of the results.

[11]

Synthesis Workflow Visualization
A common and effective method for the synthesis of substituted dicarboxylic acids like 2,2-
dimethylglutaric acid is the malonic ester synthesis.[12][13] The following diagram illustrates

the key steps in this process.

Start Materials:
Diethyl Malonate
Sodium Ethoxide

Alkyl Halide (e.g., Methyl Iodide)

Step 1: Enolate Formation
(Deprotonation)

Base Treatment Step 2: First Alkylation
(SN2 Reaction)

Add Alkyl Halide Step 3: Second Enolate Formation
(Deprotonation)

Base Treatment Step 4: Second Alkylation
(SN2 Reaction)

Add Alkyl Halide Step 5: Saponification
(Ester Hydrolysis)

Aqueous Base,
then Acid Step 6: Decarboxylation

(Heating)
Heat Final Product:

2,2-Dimethylglutaric Acid

Click to download full resolution via product page

Caption: Workflow of the malonic ester synthesis for 2,2-dimethylglutaric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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